![molecular formula C22H26ClN3O4 B277849 N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide](/img/structure/B277849.png)
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide, also known as BRL-15572, is a novel chemical compound that has been studied for its potential therapeutic applications. This compound is a selective antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor family.
Mechanism of Action
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide is a selective antagonist of the dopamine D3 receptor. The dopamine D3 receptor is a subtype of the dopamine receptor family that is primarily located in the mesolimbic and mesocortical pathways of the brain. The mesolimbic and mesocortical pathways are involved in reward, motivation, and cognition. By selectively blocking the dopamine D3 receptor, this compound may modulate these pathways and have therapeutic effects in several diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in several research articles. This compound has been shown to reduce the release of dopamine in the nucleus accumbens, a brain region involved in reward and motivation. This compound has also been shown to reduce the expression of c-Fos, a marker of neuronal activity, in several brain regions. These effects suggest that this compound may modulate the activity of the mesolimbic and mesocortical pathways.
Advantages and Limitations for Lab Experiments
One advantage of N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide for lab experiments is its selectivity for the dopamine D3 receptor. This selectivity allows researchers to study the specific effects of blocking the dopamine D3 receptor without affecting other dopamine receptor subtypes. One limitation of this compound for lab experiments is its relatively low potency. This low potency may require higher doses of this compound to achieve therapeutic effects, which could increase the risk of side effects.
Future Directions
For research on N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide include further studies of its potential therapeutic applications, such as drug addiction, schizophrenia, and Parkinson's disease. Additional studies of the mechanism of action of this compound could also provide insights into the role of the dopamine D3 receptor in these diseases. Finally, the development of more potent and selective dopamine D3 receptor antagonists could improve the therapeutic potential of this class of compounds.
Synthesis Methods
The synthesis of N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with 3-chloro-4-fluoroaniline to form N-(3-chloro-4-fluorophenyl)-3,4-dimethoxybenzamide. This intermediate product is then reacted with propanoylpiperazine to form the final product, this compound. The synthesis of this compound has been described in detail in several research articles.
Scientific Research Applications
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide has been studied for its potential therapeutic applications in several areas, including drug addiction, schizophrenia, and Parkinson's disease. In drug addiction research, this compound has been shown to reduce drug-seeking behavior in animal models of addiction. In schizophrenia research, this compound has been shown to improve cognitive function in animal models of the disease. In Parkinson's disease research, this compound has been shown to reduce the dyskinetic side effects of levodopa, a drug commonly used to treat Parkinson's disease.
properties
Molecular Formula |
C22H26ClN3O4 |
---|---|
Molecular Weight |
431.9 g/mol |
IUPAC Name |
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide |
InChI |
InChI=1S/C22H26ClN3O4/c1-4-21(27)26-11-9-25(10-12-26)18-7-6-16(14-17(18)23)24-22(28)15-5-8-19(29-2)20(13-15)30-3/h5-8,13-14H,4,9-12H2,1-3H3,(H,24,28) |
InChI Key |
AFSOCKQRLUFLHQ-UHFFFAOYSA-N |
SMILES |
CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC)Cl |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.